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Cat. No.: B15570908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WKYMVm-NH2 is a synthetic hexapeptide agonist for formyl peptide receptors (FPRs),

primarily targeting FPR1 and FPR2 (also known as FPRL1). These G-protein coupled

receptors are widely expressed on various cell types, including immune cells like neutrophils

and monocytes, as well as non-myeloid cells such as endothelial and neural stem cells. The

activation of FPRs by WKYMVm-NH2 initiates a cascade of intracellular signaling events that

regulate critical cellular functions, most notably chemotaxis, the directed migration of cells

towards a chemical gradient. This property makes WKYMVm-NH2 an invaluable tool for

studying cell migration, inflammation, immune response, and tissue regeneration.

These application notes provide a detailed protocol for utilizing WKYMVm-NH2 in a transwell

cell migration assay, a widely accepted method for quantifying the chemotactic response of

cells in vitro.

Key Applications
Immunology and Inflammation Research: Studying the migration of neutrophils, monocytes,

macrophages, and lymphocytes towards sites of inflammation.

Cancer Biology: Investigating the metastatic potential of cancer cells and the infiltration of

immune cells into the tumor microenvironment.
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Neuroscience: Examining the migration of neural stem cells during development and in

response to injury.

Drug Discovery: Screening for novel compounds that modulate FPR signaling and cell

migration.

Wound Healing and Angiogenesis: Assessing the migration of endothelial cells and

fibroblasts in tissue repair and neovascularization processes.

Quantitative Data Summary
The optimal concentration of WKYMVm-NH2 and incubation times for cell migration assays are

cell-type dependent. The following tables summarize key quantitative data reported in the

literature.

Table 1: Effective Concentrations of WKYMVm-NH2 in Chemotaxis
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Cell Type Receptor(s)
Optimal
Concentrati
on Range

Maximal
Effect

EC50 Value
Reference(s
)

HL-60 cells

expressing

FPRL2

FPRL2 10 - 50 nM - -

Mouse

Neural Stem

Cells

(mNSCs)

FPR2 - 1 µM -

Phagocytes FPR2
Picomolar

(pM) range
-

75 pM (for

Ca2+

mobilization)

Cells

expressing

FPR1

FPR1
Nanomolar

(nM) range
- -

mFPR-

expressing

RBL cells

mFPR - -

1.5 nM (for

Ca2+

mobilization)

Table 2: General Parameters for Transwell Migration Assays
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Parameter
Recommended
Range

Notes Reference(s)

Cell Seeding Density
1 x 10^5 to 1 x 10^6

cells/mL

Optimize for each cell

type.

Incubation Time 4 - 24 hours

Dependent on cell

type and

chemoattractant

concentration.

Serum Starvation 12 - 24 hours
Reduces basal

migration rates.

Transwell Pore Size 3 - 8 µm
Dependent on cell

size.

WKYMVm-NH2 Signaling Pathway
WKYMVm-NH2 binding to FPRs initiates a signaling cascade through G-proteins, leading to

the activation of multiple downstream pathways that orchestrate the cytoskeletal

rearrangements necessary for cell migration.

To cite this document: BenchChem. [Application Notes: WKYMVm-NH2 Induced Cell
Migration Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570908#wkymvm-nh2-cell-migration-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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